Cas no 407624-32-2 (2-Propenamide, N-(2-methylphenyl)-3-phenyl-, (2E)-)

2-Propenamide, N-(2-methylphenyl)-3-phenyl-, (2E)- structure
407624-32-2 structure
Product name:2-Propenamide, N-(2-methylphenyl)-3-phenyl-, (2E)-
CAS No:407624-32-2
MF:C16H15NO
MW:237.296
CID:2826531
PubChem ID:780790

2-Propenamide, N-(2-methylphenyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • (E)-3-Phenyl-N-(o-tolyl)acrylamide
    • SCHEMBL15902545
    • (E)-N-Tolylcinnamamide
    • 78987-21-0
    • N-(2-Methylphenyl)-3-phenylacrylamide
    • VHCQQXKZAMLIPM-VAWYXSNFSA-N
    • SR-01000198547
    • 2-Propenamide, N-(2-methylphenyl)-3-phenyl-, (2E)-
    • CHEMBL2336358
    • AKOS002987898
    • Z27793207
    • N-O-Tolylcinnamamide
    • 407624-32-2
    • BDBM50429759
    • SCHEMBL2593754
    • STK248067
    • CCG-356459
    • 3-Phenyl-N-(o-tolyl)acrylamide
    • (2E)-N-(2-methylphenyl)-3-phenylprop-2-enamide
    • SR-01000198547-1
    • Inchi: InChI=1S/C16H15NO/c1-13-7-5-6-10-15(13)17-16(18)12-11-14-8-3-2-4-9-14/h2-12H,1H3,(H,17,18)/b12-11+
    • InChI Key: VHCQQXKZAMLIPM-VAWYXSNFSA-N

Computed Properties

  • Exact Mass: 237.115364102Da
  • Monoisotopic Mass: 237.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 2.9

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